4-(4-Benzylpiperidino)-6-chloro-5-pyrimidinecarbaldehyde

• IUPAC Name: 4-(4-benzylpiperidin-1-yl)-6-chloropyrimidine-5-carbaldehyde
• InChI: InChI=1S/C17H18ClN3O/c18-16-15(11-22)17(20-12-19-16)21-8-6-14(7-9-21)10-13-4-2-1-3-5-13/h1-5,11-12,14H,6-10H2
• InChI Key: CARLVEXLBZOQIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C3=C(C(=NC=N3)Cl)C=O
• Molecular Formula: C17H18ClN3O
• Molecular Weight: 315.8 g/mol

Description

• Structure :

Synthesis Analysis

• Complete the synthesis by catalytically hydrogenating the pyridine ring .

Molecular Structure Analysis

The compound’s molecular structure consists of a piperidine ring with a benzyl group attached. The chlorine and pyrimidinecarbaldehyde moieties contribute to its overall structure .

Chemical Reactions Analysis

4-(4-Benzylpiperidino)-6-chloro-5-pyrimidinecarbaldehyde acts as a monoamine releasing agent with selectivity for dopamine over serotonin. It is most effective in releasing norepinephrine . Additionally, it functions as a monoamine oxidase inhibitor (MAOI) with preference for MAO-A .

Physical And Chemical Properties Analysis

• EC50 values :
  • Serotonin (5-HT): 5246 nM

Scientific Research Applications

Synthesis and Antitumor Activity

• A study discussed the synthesis of a related compound, which showed significant activity against Walker 256 carcinosarcoma in rats, highlighting its potential in antitumor applications (Grivsky et al., 1980).

Synthesis of New Derivatives

• Research on the synthesis of new 4-amino-substituted 7-iminopyrido[2,3-d]pyrimidines provided insight into the creation of promising intermediates for the synthesis of pyrido[2,3-d]pyrimidine-4,7-diamines (Zinchenko et al., 2017).

Interaction with Glycine Esters

• A study investigated the interaction of a similar compound with methyl- and tert-butylglycinate, leading to the discovery of previously unknown derivatives of pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine (Zinchenko et al., 2018).

Synthesis and Antibacterial Activity

• Another study focused on the efficient and environmentally friendly synthesis of pyrazolo[3,4-d]pyrimidine derivatives and their evaluation for antibacterial activity (Rostamizadeh et al., 2013).

Synthesis of Pyrido[2,3-d]pyrimidines

• Research on the synthesis of pyrido[2,3-d]pyrimidines from aminopyrimidinecarbaldehydes contributed to the development of new compounds in this category (Perandones & Soto, 1998).

Synthesis of Novel Pyrimidine-based Derivatives

• A study described the dimethylformamide-mediated synthesis of pyrimidine-based derivatives, highlighting their potential application in AIDS chemotherapy (Ajani et al., 2019).

Synthesis of Thieno[2,3‐d]pyrimidines

• The preparation of thieno[2,3-d]pyrimidines was explored, offering insights into the synthesis of novel compounds in this class (Clark et al., 1993).

Synthesis of Tricyclic Benzodiazepines

• Research into the synthesis of 4-chloro-pyrimido[4,5-b][1,4]benzodiazepines provided methods for constructing the core of these molecules, significant in drug discovery (Yang et al., 2005).

Mechanism of Action

The compound’s mechanism of action involves enhancing the release of neurotransmitters (dopamine, norepinephrine) and inhibiting their breakdown, leading to altered neurotransmission .

Future Directions

: 4-Benzylpiperidine - Wikipedia